Cas no 30671-39-7 (Butanoic acid, 3-oxo-, (5-nitro-2-furanyl)methyl ester)

• Product Name: Butanoic acid, 3-oxo-, (5-nitro-2-furanyl)methyl ester
• CAS No: 30671-39-7
• MF: C₉H₉NO₆
• MW: 227.170862913132
• CID: 1447218
• Update Time: 2024-08-25

Butanoic acid, 3-oxo-, (5-nitro-2-furanyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, (5-nitro-2-furanyl)methyl ester

• Inchi： 1S/C9H9NO6/c1-6(11)4-9(12)15-5-7-2-3-8(16-7)10(13)14/h2-3H,4-5H2,1H3
• InChI Key： FYQUNDGFEWABKS-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=C([N+]([O-])=O)O1)(=O)CC(=O)C

Computed Properties

• Exact Mass: 227.04297

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 351.9±32.0 °C(Predicted)
• PSA: 99.65
• pka: 10.02±0.46(Predicted)